5-chloro-2-ethynyl-1,3-thiazole
Overview
Description
5-chloro-2-ethynyl-1,3-thiazole is a chemical compound with the molecular formula C5H2ClNS and a molecular weight of 143.59 . It is a derivative of thiazole, a heterocyclic organic compound that has a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms .
Molecular Structure Analysis
The thiazole ring in 5-chloro-2-ethynyl-1,3-thiazole is planar. Its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule . The calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution .Physical And Chemical Properties Analysis
5-chloro-2-ethynyl-1,3-thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2 .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-chloro-2-ethynyl-1,3-thiazole involves the reaction of 2-chloroacetyl chloride with thiourea followed by reaction with sodium ethynide to form the desired product.", "Starting Materials": ["2-chloroacetyl chloride", "thiourea", "sodium ethynide"], "Reaction": ["Step 1: Reaction of 2-chloroacetyl chloride with thiourea in the presence of a base such as triethylamine to form 2-chloroacetylthiourea.", "Step 2: Reaction of 2-chloroacetylthiourea with sodium ethynide in the presence of a solvent such as dimethylformamide to form 5-chloro-2-ethynyl-1,3-thiazole."] } | |
CAS RN |
1692498-41-1 |
Molecular Formula |
C5H2ClNS |
Molecular Weight |
143.6 |
Purity |
95 |
Origin of Product |
United States |
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